Cas no 1514624-11-3 (1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl-)

• Product Name: 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl-
• CAS No: 1514624-11-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5265395
• Update Time: 2025-06-11

1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl-

• Inchi： 1S/C9H15N3/c1-10-7-4-3-5-8-9(7)11-6-12(8)2/h6-7,10H,3-5H2,1-2H3
• InChI Key： DCIHDXUENZXXLF-UHFFFAOYSA-N
• SMILES： C1N(C)C2CCCC(NC)C=2N=1

Additional information on 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl-

Comprehensive Overview of 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl- (CAS No. 1514624-11-3)

The compound 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl- (CAS No. 1514624-11-3) is a specialized benzimidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzimidazole core and methylamine substitutions, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzymes and receptors, particularly in the context of neurological disorders and metabolic diseases.

In recent years, the demand for heterocyclic compounds like 1H-Benzimidazol-4-amine derivatives has surged due to their versatility in medicinal chemistry. This compound’s CAS No. 1514624-11-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its tetrahydro-N,1-dimethyl modification enhances its bioavailability and binding affinity, making it a candidate for small-molecule therapeutics. Discussions on platforms like PubMed and ResearchGate often highlight its potential in kinase inhibition and GPCR modulation.

The synthesis of 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl- involves multi-step organic reactions, including cyclization and alkylation processes. Optimizing its yield and purity is a key focus in industrial and academic labs, as evidenced by recent publications in journals like Organic Letters and Journal of Medicinal Chemistry. Its molecular stability and solubility profile are also critical parameters for formulation scientists.

From an SEO perspective, trending queries around this compound include "benzimidazole amine uses," "CAS 1514624-11-3 supplier," and "tetrahydro-N,1-dimethyl benzimidazole synthesis." These keywords align with user intent, ranging from procurement to mechanistic studies. Additionally, its potential role in neuroprotection and anti-inflammatory pathways ties into broader health trends, such as aging research and precision medicine.

Regulatory and safety profiles of CAS No. 1514624-11-3 are compliant with global standards, ensuring its applicability in preclinical studies. Its low toxicity and high selectivity further bolster its appeal. As the pharmaceutical industry shifts toward targeted therapies, this compound’s structure-activity relationship (SAR) data is being meticulously documented to guide future innovations.

In summary, 1H-Benzimidazol-4-amine, 4,5,6,7-tetrahydro-N,1-dimethyl- represents a promising scaffold in modern drug design. Its intersection with AI-driven drug discovery and high-throughput screening methodologies underscores its relevance in contemporary research. For those exploring benzimidazole-based pharmacophores, this compound offers a compelling case study in balancing molecular complexity with therapeutic potential.